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CID 2879649 CID 2879649
Brand Name: Vulcanchem
CAS No.: 5983-12-0
VCID: VC0389277
InChI: InChI=1S/C27H23F3N2O2/c1-34-20-12-8-16(9-13-20)18-14-23-25(24(33)15-18)26(32-22-5-3-2-4-21(22)31-23)17-6-10-19(11-7-17)27(28,29)30/h2-13,18,26,31-32H,14-15H2,1H3
SMILES: COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=C(C=C5)C(F)(F)F)C(=O)C2
Molecular Formula: C27H23F3N2O2
Molecular Weight: 464.5g/mol

CID 2879649

CAS No.: 5983-12-0

Main Products

VCID: VC0389277

Molecular Formula: C27H23F3N2O2

Molecular Weight: 464.5g/mol

CID 2879649 - 5983-12-0

CAS No. 5983-12-0
Product Name CID 2879649
Molecular Formula C27H23F3N2O2
Molecular Weight 464.5g/mol
IUPAC Name 9-(4-methoxyphenyl)-6-[4-(trifluoromethyl)phenyl]-5,6,8,9,10,11-hexahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C27H23F3N2O2/c1-34-20-12-8-16(9-13-20)18-14-23-25(24(33)15-18)26(32-22-5-3-2-4-21(22)31-23)17-6-10-19(11-7-17)27(28,29)30/h2-13,18,26,31-32H,14-15H2,1H3
Standard InChIKey PHUWDPQDGBLXBV-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=C(C=C5)C(F)(F)F)C(=O)C2
Canonical SMILES COC1=CC=C(C=C1)C2CC3=C(C(NC4=CC=CC=C4N3)C5=CC=C(C=C5)C(F)(F)F)C(=O)C2
PubChem Compound 2879649
Last Modified Nov 11 2021
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